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Get Quote

Introduction: Understanding the Chemical
Landscape of 1,1-Diethylurea
1,1-Diethylurea (CAS No. 634-95-7), a substituted urea derivative, is a valuable compound in

various research and development applications, including the synthesis of molecular adducts

with nitro-substituted aromatic carboxylic acids.[1] Its utility in the laboratory necessitates a

thorough understanding of its safety profile and the implementation of robust handling protocols

to ensure the well-being of researchers and the integrity of experimental outcomes. This guide

provides a comprehensive overview of the hazards associated with 1,1-Diethylurea, detailed

procedures for its safe handling and storage, and emergency response protocols, grounded in

established safety principles and data.

Hazard Identification and Risk Assessment
A foundational element of laboratory safety is a comprehensive understanding of the intrinsic

hazards of a chemical. 1,1-Diethylurea is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) as follows:
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity

(Oral)
4

H302: Harmful if

swallowed
Warning

The primary and officially recognized hazard of 1,1-Diethylurea is its acute oral toxicity.

Ingestion of this compound can lead to harmful health effects. While comprehensive

toxicological data such as specific LD50 (lethal dose, 50%) values for dermal or inhalation

routes are not readily available, it is prudent to treat 1,1-Diethylurea with a high degree of

caution. Substituted ureas, as a class of compounds, have been noted in toxicological literature

for their potential to induce methemoglobinemia, a condition where the iron in hemoglobin is

oxidized, reducing its ability to transport oxygen. Although this has not been specifically

documented for 1,1-Diethylurea, the structural similarity warrants consideration in risk

assessments, particularly in cases of significant exposure.

The Hierarchy of Controls: A Proactive Approach to
Safety
To mitigate the risks associated with handling 1,1-Diethylurea, a systematic approach based

on the hierarchy of controls is essential. This framework prioritizes the most effective control

measures to minimize exposure.
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Hierarchy of Controls for 1,1-Diethylurea

Elimination
(Not Feasible for Research)

Substitution
(Consider less hazardous alternatives if possible)

Engineering Controls
(e.g., Fume Hood, Glove Box)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Diagram 1: Hierarchy of Controls for 1,1-Diethylurea.

Elimination and Substitution: In a research context where 1,1-Diethylurea is the subject of

study, elimination is not feasible. Substitution with a less hazardous chemical should be

considered if the experimental design allows.

Engineering Controls: These are the most effective measures for minimizing exposure. Due

to the powdered nature of 1,1-Diethylurea and its hygroscopic properties, handling should

be conducted in a well-ventilated area, preferably within a certified chemical fume hood to

prevent inhalation of airborne particles. For highly sensitive work or when handling larger

quantities, a glove box with a controlled atmosphere is recommended.
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Administrative Controls: The development and strict adherence to Standard Operating

Procedures (SOPs) for handling 1,1-Diethylurea are crucial. All personnel must receive

comprehensive training on the specific hazards and handling procedures for this compound.

Designate specific areas for the storage and handling of 1,1-Diethylurea.

Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in

conjunction with other controls. The required PPE for handling 1,1-Diethylurea includes:

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Nitrile gloves are recommended to prevent skin contact.

Body Protection: A fully-buttoned laboratory coat must be worn.

Experimental Protocols: From Receipt to Disposal
Handling and Weighing of Hygroscopic 1,1-Diethylurea
1,1-Diethylurea is a hygroscopic solid, meaning it readily absorbs moisture from the

atmosphere. This can affect the accuracy of weighing and the reactivity of the compound. The

following protocol is designed to minimize moisture absorption and ensure accurate

measurements.

Preparation: Before opening the container, allow it to equilibrate to the ambient temperature

of the laboratory to prevent condensation. Prepare all necessary equipment (spatulas, weigh

boats, receiving flasks) and ensure they are clean and dry.

Inert Atmosphere (Recommended): For sensitive applications, perform weighing inside a

glove box under an inert atmosphere (e.g., nitrogen or argon).

Rapid Weighing (in a Fume Hood): If a glove box is not available, conduct the weighing

process in a chemical fume hood.

Minimize the time the primary container is open.

Use a clean, dry spatula to quickly transfer the desired amount of 1,1-Diethylurea to a

pre-tared, dry weighing vessel.
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Immediately and securely reseal the primary container.

Solution Preparation: If preparing a solution, add the weighed 1,1-Diethylurea to the solvent

in the receiving flask as quickly as possible.

Storage Requirements
Proper storage is critical to maintaining the stability and integrity of 1,1-Diethylurea.

Container: Keep the compound in its original, tightly sealed container.[1]

Environment: Store in a cool, dry, and well-ventilated area, away from direct sunlight and

heat. A recommended storage temperature is between 2-8°C.[1]

Incompatibilities: 1,1-Diethylurea is incompatible with strong oxidizing agents.[1] Segregate

it from such materials to prevent hazardous reactions.

Waste Disposal
Chemical waste must be managed according to institutional and local regulations.

Waste Collection: Collect all waste containing 1,1-Diethylurea (including contaminated PPE,

weigh boats, and excess material) in a designated, compatible, and clearly labeled

hazardous waste container.

Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical

name "1,1-Diethylurea."

Disposal Request: Once the container is full or no longer in use, submit a chemical waste

collection request to your institution's Environmental Health & Safety (EH&S) department. Do

not dispose of 1,1-Diethylurea down the drain.

Emergency Procedures: A Calm and Coordinated
Response
In the event of an exposure or spill, a swift and informed response is crucial.
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1,1-Diethylurea Emergency Response Workflow

Exposure Type
Immediate Action

Exposure Event

Ingestion

Inhalation

Skin Contact

Eye Contact

Rinse mouth.
Do NOT induce vomiting.

Seek immediate medical attention.

Move to fresh air.
If not breathing, give artificial respiration.

Seek medical attention.

Remove contaminated clothing.
Flush skin with plenty of water for at least 15 minutes.

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

Continue rinsing.
Seek medical attention.

Report to Supervisor/EH&S

Click to download full resolution via product page

Diagram 2: Emergency Response Workflow for 1,1-Diethylurea Exposure.

First-Aid Measures
Ingestion: If 1,1-Diethylurea is swallowed, rinse the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped,

provide artificial respiration. Seek medical attention.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1203175/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-safe-handling-of-1-1-diethylurea
https://www.benchchem.com/product/b1203175/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safe-handling-of-1-1-diethylurea
https://www.benchchem.com/product/b1203175/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safe-handling-of-1-1-diethylurea
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1329311.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1329311.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203175?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Remove all contaminated clothing immediately. Flush the affected skin area

with copious amounts of water for at least 15 minutes.[1]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do so. Continue rinsing and seek medical attention.[1]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam to extinguish a fire involving 1,1-Diethylurea.[1]

Specific Hazards: During a fire, irritating and highly toxic gases, including carbon monoxide

and oxides of nitrogen, may be generated through thermal decomposition or combustion.[1]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel from the area. Wear appropriate

PPE, including respiratory protection, gloves, and eye protection.

Containment and Clean-up: For a small spill, carefully sweep up the solid material, avoiding

the generation of dust. Place the collected material into a suitable, clean, dry, and closed

container for disposal.[1] Ventilate the area and wash the spill site after the material has

been removed.

Toxicological and Ecological Considerations
Toxicological Profile
As previously mentioned, the primary known toxicological concern for 1,1-Diethylurea is its

classification as harmful if swallowed (Acute Toxicity, Oral, Category 4). There is a lack of

comprehensive data on other toxicological endpoints such as carcinogenicity, mutagenicity, or

reproductive toxicity. It is not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[1]

Ecological Information
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Specific ecotoxicological data for 1,1-Diethylurea is limited. However, like many synthetic

organic compounds, its release into the environment should be avoided. The environmental

fate of related urea compounds can be influenced by factors such as biodegradation and

hydrolysis. Given its water solubility of 50 g/L, there is a potential for mobility in aqueous

environments. All waste must be disposed of in accordance with environmental regulations to

prevent contamination of soil and waterways.

Conclusion: A Culture of Safety
The safe and effective use of 1,1-Diethylurea in a research setting is predicated on a thorough

understanding of its hazards and the diligent application of appropriate safety protocols. By

adhering to the principles of the hierarchy of controls, implementing detailed handling and

storage procedures, and being prepared for emergency situations, researchers can minimize

risks and foster a strong culture of safety in the laboratory. This guide serves as a foundational

resource, and it is imperative that all personnel consult their institution's specific safety

guidelines and the most current Safety Data Sheet before working with this compound.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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